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Compound of Interest

Compound Name: Ser-gly

Cat. No.: B1353324

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective labeling of N-terminal
glycine residues on proteins, a critical modification for studying protein function, cellular
localization, and for the development of targeted therapeutics. This document covers three
primary methodologies: enzymatic N-myristoylation, sortase-mediated ligation, and chemical
labeling with ortho-substituted benzaldehydes.

Introduction

The N-terminal glycine of a protein presents a unique target for specific modification. Its distinct
reactivity and common presence, either naturally or through protein engineering, make it an
ideal site for the attachment of various probes, tags, and therapeutic payloads. This document
outlines protocols for three robust methods to achieve this specific labeling, each with its own
advantages and applications.

Data Presentation

The following table summarizes the key quantitative parameters for the described N-terminal
glycine labeling methods, allowing for an easy comparison of their efficiency and reaction
conditions.
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Mandatory Visualization

Signaling Pathway: Lck-Mediated T-Cell Receptor
Activation

N-terminal myristoylation is a critical post-translational modification for the proper localization

and function of many signaling proteins, including the Src-family kinase Lck, which plays a

pivotal role in T-cell receptor (TCR) signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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